Cas no 2138303-55-4 (1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide)

• Product Name: 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide
• CAS No: 2138303-55-4
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5895515
• PubChem ID: 165840097
• Update Time: 2025-10-29

1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide
• 2138303-55-4
• EN300-726352

• Inchi： 1S/C10H20N2O2S/c1-11(2)15(13,14)9-10-3-6-12(7-4-10)8-5-10/h3-9H2,1-2H3
• InChI Key： UHFFUVIEBLNCJB-UHFFFAOYSA-N
• SMILES： S(CC12CCN(CC1)CC2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49Ų

Additional information on 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide

Professional Introduction to Compound with CAS No. 2138303-55-4 and Product Name: 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide

The compound with the CAS number 2138303-55-4 and the product name 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further research and application in various biomedical contexts.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane core, which is a highly rigid and cyclic framework that contributes to its stability and specificity. The presence of an azabicyclo[2.2.2]octane moiety introduces a nitrogen atom into the ring system, which can serve as a key pharmacophore for interacting with biological targets. This structural feature is particularly interesting because it allows for the potential development of molecules with enhanced binding affinity and selectivity.

The N,N-dimethylmethanesulfonamide group attached to the bicyclic system further enhances the compound's pharmacological potential. Sulfonamides are well-known for their biological activity, often serving as intermediates in the synthesis of drugs that target bacterial infections, inflammation, and other diseases. The dimethylation of the nitrogen atoms in this group increases the lipophilicity of the molecule, which can improve its membrane permeability and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have suggested that 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide may interact with proteins involved in cell signaling pathways, making it a potential candidate for therapeutic intervention in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. By designing molecules that specifically interact with disease-causing proteins or enzymes, researchers can develop treatments that are more effective and have fewer side effects compared to traditional broad-spectrum drugs. The unique structural features of 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide make it an ideal candidate for such targeted approaches.

In addition to its therapeutic potential, this compound has also shown promise in preclinical studies as a prodrug candidate. Prodrugs are inactive or less active forms of a drug that are converted into their active form inside the body after administration. This approach can improve drug solubility, stability, and bioavailability, leading to more effective treatment outcomes.

The synthesis of 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide involves multiple steps, including cyclization reactions to form the bicyclic core and subsequent functionalization to introduce the sulfonamide group. The use of advanced synthetic techniques has allowed researchers to optimize the yield and purity of this compound, making it more suitable for further investigation.

Current research is focused on exploring the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for determining the optimal dosage and administration route for therapeutic applications.

Furthermore, studies are being conducted to evaluate the safety and efficacy of 1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide in animal models of various diseases. These preclinical studies will provide valuable insights into its potential as a therapeutic agent and will help guide future clinical trials in humans.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS number 2138303-55-4 represents an important step forward in this process, demonstrating how innovative molecular design can lead to novel treatments for human diseases.

In conclusion,1-{1-azabicyclo[2.2.2]octan-4-yl}-N,N-dimethylmethanesulfonamide is a promising compound with significant therapeutic potential in various biomedical applications. Its unique structural features and functional properties make it an attractive candidate for further research and development in medicinal chemistry.